N,N-dibenzyl-4-chlorobenzenesulfonamide

• IUPAC Name: N,N-dibenzyl-4-chlorobenzenesulfonamide
• InChI: InChI=1S/C20H18ClNO2S/c21-19-11-13-20(14-12-19)25(23,24)22(15-17-7-3-1-4-8-17)16-18-9-5-2-6-10-18/h1-14H,15-16H2
• InChI Key: BFEOFWODCUSMGM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H18ClNO2S
• Molecular Weight: 371.9 g/mol

Description

N,N-dibenzyl-4-chlorobenzenesulfonamide (DBS) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DBS is a white to off-white crystalline powder and is soluble in organic solvents such as ethanol, methanol, and chloroform.

Scientific Research Applications

Synthesis and Structural Features

N,N-dibenzyl-4-chlorobenzenesulfonamide is involved in the synthesis of structurally unique compounds. Nikonov et al. (2019) describe the synthesis of related compounds and their structural analysis using X-ray crystallography and DFT calculations, highlighting the compound's role in developing materials with specific molecular structures (Nikonov et al., 2019).

Herbicide Detection

This compound is used in analytical methods for detecting herbicides. Cotterill (1992) developed a method for measuring sulfonyl urea herbicides using derivatives of this compound, showing its application in environmental monitoring and agricultural sciences (Cotterill, 1992).

Catalytic Processes

It also finds application in catalysis. Yong et al. (2020) demonstrated the use of N,N-dibenzyl-4-iodobenzenesulfonamide, a related compound, in copper-catalyzed cross-coupling reactions. This indicates the potential utility of this compound in similar catalytic processes (Yong et al., 2020).

Biological Screening

In the realm of biochemistry, Aziz‐ur‐Rehman et al. (2014) synthesized derivatives of N-ethyl/benzyl-4-chlorobenzenesulfonamide for biological screening. This suggests the possibility of using this compound in similar biological applications (Aziz‐ur‐Rehman et al., 2014).

Bioactivity Studies

The compound's derivatives have been studied for bioactivity. Gul et al. (2016) synthesized benzenesulfonamide derivatives and evaluated them for cytotoxicity and enzyme inhibition, highlighting the compound's relevance in pharmacological research (Gul et al., 2016).